Cas no 1280834-13-0 (4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide)

• Product Name: 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide
• CAS No: 1280834-13-0
• MF: C₁₄H₁₅BrFN₃O
• MW: 340.190805673599
• CID: 5672812
• PubChem ID: 53519002
• Update Time: 2025-10-09

4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide
• AKOS010193346
• EN300-26685608
• 1280834-13-0
• Z648956330

• Inchi： 1S/C14H15BrFN3O/c1-19-6-4-14(9-17,5-7-19)18-13(20)11-3-2-10(15)8-12(11)16/h2-3,8H,4-7H2,1H3,(H,18,20)
• InChI Key： VTZJZOSTJHPJOT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(NC1(C#N)CCN(C)CC1)=O

Computed Properties

• Exact Mass: 339.03825g/mol
• Monoisotopic Mass: 339.03825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.1Ų

Additional information on 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide

Professional Introduction to Compound with CAS No. 1280834-13-0 and Product Name: 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide

Compound with the CAS number 1280834-13-0 and the product name 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound features a brominated benzamide core linked to a piperidine ring, which is further functionalized with a cyano group and a fluorine substituent. Such modifications contribute to its distinct chemical behavior and biological activity, making it a promising candidate for further investigation.

The bromine substituent at the para position of the benzamide ring introduces electrophilic characteristics, facilitating various chemical reactions such as cross-coupling and nucleophilic substitution. This feature is particularly valuable in synthetic organic chemistry, where it enables the construction of more complex molecules. Additionally, the fluorine atom at the ortho position enhances the lipophilicity of the compound, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. These attributes make 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide a versatile building block for medicinal chemists.

The cyano group attached to the piperidine ring adds another layer of reactivity, allowing for further derivatization and exploration of biological activities. Piperidine derivatives are well-known for their presence in numerous pharmacologically active compounds, including antipsychotics, antivirals, and anti-inflammatory agents. The combination of these functional groups in 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide suggests potential therapeutic applications in these areas. Recent studies have highlighted the importance of fluorinated piperidine derivatives in enhancing drug efficacy and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide with greater accuracy. Molecular docking simulations have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies suggest that the benzamide moiety may inhibit protease enzymes, which are implicated in conditions such as cancer and inflammation. The bromine substituent could also play a role in modulating these interactions by influencing binding affinity.

The methyl group on the piperidine ring contributes to steric hindrance, which can affect how the compound binds to its target. This feature is crucial in drug design, as it can prevent off-target effects by ensuring high specificity. The presence of both electron-withdrawing (cyano) and electron-donating (fluorine) groups creates a balance that can optimize pharmacokinetic properties. Such balance is essential for achieving therapeutic efficacy while minimizing side effects.

In vitro studies have begun to explore the potential of 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide as an intermediate in drug development. Researchers have observed promising results in preliminary assays targeting inflammatory pathways. The compound's ability to modulate key enzymes and receptors has sparked interest in its potential use as a lead compound for novel therapeutics. Further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of the bromine atom via electrophilic aromatic substitution followed by nucleophilic addition at the piperidine ring are critical steps in its preparation. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with modern pharmaceutical manufacturing standards, ensuring that the compound is suitable for large-scale production if future clinical applications are pursued.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances metabolic stability, binding affinity, and cell membrane penetration. In 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide, the fluorine atom is strategically positioned to contribute to these desirable properties. Recent literature has demonstrated that fluorinated piperidine derivatives exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This trend underscores the importance of incorporating fluorine into drug candidates like this one.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-bromo-N-(4-cyano-1-methylpiperidin-4-yl)-2-fluorobenzamide will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas. By leveraging advances in synthetic chemistry and computational biology, scientists can accelerate the development of next-generation medications that address unmet medical needs.

In conclusion,1280834-13-0 represents a significant contribution to pharmaceutical chemistry due to its versatile structure and potential applications. The interplay between its various functional groups—such as the bromine substituent,fluorobenzamide core, cyano group,and methyl-piperidine moiety—makes it a valuable tool for medicinal chemists exploring new drug candidates. As research progresses,this compound holds promise for advancing treatments in diverse therapeutic domains.